Blumenol B

• Molecular Formula: C13H22O3
• Molecular Weight: 226.31 g/mol
• InChI: InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h7,10,14,16H,5-6,8H2,1-4H3/t10?,13-/m1/s1
• InChIKey: CWOFGGNDZOPNFG-JLOHTSLTSA-N

Blumenol B CAS 36151-01-6: C13 Norisoprenoid Megastigmane Compound Profile

Blumenol B (CAS 36151-01-6; molecular formula C₁₃H₂₂O₃; molecular weight 226.31 g/mol), also known as 7,8-dihydrovomifoliol, is a naturally occurring C13 norisoprenoid belonging to the megastigmane class of sesquiterpenoids [1]. Structurally, Blumenol B is characterized by a trimethylcyclohexenone core with two chiral centers, possessing stereochemistry opposite to that of the plant hormone abscisic acid (ABA) at the ring chiral center [2]. Blumenol B is widely distributed across diverse plant families including Casearia sylvestris, Heliotropium angiospermum, Rosa spp., and Croton lechleri, from which it can be isolated as a minor secondary metabolite [3]. As a putative biosynthetic precursor to important wine aroma compounds including theaspirone and vitispirane, Blumenol B holds significance in both phytochemical research and flavor chemistry applications [4].

Flavor ChemistryDefined precursor to wine aroma compounds theaspirone and vitispirane

Stereochemical ControlOpposite ring stereochemistry to ABA enables ABA-pathway-independent studies

Synthetic AccessEnantioselective route supports preparation of stable-isotope-labeled internal standards

• [1] Galbraith MN, Horn DHS. Structures of the natural products blumenols A, B, and C. J Chem Soc Chem Commun. 1972;113-114. View Source
• [2] Tan SM, Rees SWP, Jelley RE, Wang J, Fedrizzi B, Barker D. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules. 2022;27(21):7294. View Source
• [3] Erosa G, Peña-Rodríguez LM, Sterner O. Secondary Metabolites from Heliotropium angiospermum. J Mex Chem Soc. 2009;53(2):44-47. View Source
• [4] Tan SM, Rees SWP, Jelley RE, Wang J, Fedrizzi B, Barker D. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules. 2022;27(21):7294. View Source

Why Generic Norisoprenoid Substitution Cannot Replace Blumenol B in Research Applications

Within the C13 norisoprenoid megastigmane class, structural variations among closely related analogs—Blumenol A (vomifoliol), Blumenol C, dehydrovomifoliol, and 9-epi derivatives—produce markedly divergent biological and physicochemical profiles that preclude generic interchangeability. Even minor modifications in side-chain saturation state, stereochemical configuration, or glycosylation status fundamentally alter target engagement, biosynthetic pathway positioning, and functional assay outcomes [1]. Blumenol B (7,8-dihydrovomifoliol) is distinguished from Blumenol A (vomifoliol) by saturation of the 7,8 double bond in the butenyl side chain, and from dehydrovomifoliol by the absence of an additional double bond; these seemingly subtle differences dictate distinct roles as either aroma compound precursors or biosynthetic intermediates, as evidenced by differential chromatographic behavior and MS/MS fragmentation patterns required for unambiguous identification in metabolomics workflows [2]. Furthermore, the glycosylated derivative Blumenol B 9-O-glucoside exhibits kinase inhibitory and apoptosis-inducing properties not attributed to the parent aglycone, underscoring that substitution with an in-class analog will not replicate the specific biological signature required for reproducible experimental outcomes .

Blumenol A (vomifoliol)

Unsaturation at 7,8 may shift chromatographic retention and MS/MS fragmentation, altering metabolomics identification relative to Blumenol B.

Blumenol B 9-O-glucoside

Kinase inhibitory and apoptosis-inducing activity is reported only for the glycosylated derivative; aglycone substitution may not replicate these functional assay outcomes.

Blumenol C

Divergent biosynthetic role in mycorrhizal signaling rather than flavor precursor pathways; using Blumenol C may interrogate unrelated biological processes.

• [1] Tan SM, Rees SWP, Jelley RE, Wang J, Fedrizzi B, Barker D. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules. 2022;27(21):7294. View Source
• [2] De Rosso M, et al. Identification of C13-norisoprenoid flavour precursors in starfruit (Averrhoa carambola L.). Flavour Fragr J. 2015. View Source

Blumenol B Quantitative Differentiation Evidence: Comparative Data vs. In-Class Analogs

Blumenol B Stereochemical Distinction from Abscisic Acid at Ring Chiral Center

Blumenol B possesses opposite stereochemistry at the ring chiral center relative to the phytohormone abscisic acid (ABA), a critical differentiation that determines distinct biological signaling roles despite both being apocarotenoid-derived compounds [1].

Stereochemical Identity

Head-to-head

Blumenol B has opposite ring stereochemistry relative to ABA; enantiomeric relationship at the ring junction.

Supports ABA-independent study design; avoids ABA receptor cross-reactivity.

Assigned by NMR and circular dichroism of natural isolates.

Evidence Dimension	Ring chiral center stereochemistry
Target Compound Data	Opposite stereochemistry to ABA at ring chiral center
Comparator Or Baseline	Abscisic acid (ABA): (S)-(+) configuration at C1'
Quantified Difference	Opposite absolute configuration; enantiomeric relationship at ring junction
Conditions	Structural elucidation by 1D/2D NMR spectroscopy, MS, and circular dichroism (CD) analysis of natural isolates from Podocarpus blumei

Why This Matters

This stereochemical divergence ensures Blumenol B does not cross-react with ABA receptors or signaling pathways, making it essential for studies requiring ABA-pathway-independent norisoprenoid controls.

• [1] Galbraith MN, Horn DHS. Structures of the natural products blumenols A, B, and C. J Chem Soc Chem Commun. 1972;113-114. View Source

Blumenol B Enantioselective Synthetic Route: 4-Step Scalable Protocol

An enantioselective total synthesis of (R,R)-Blumenol B has been achieved from commercially available 4-oxoisophorone via a short, readily scalable four-step route; this protocol enables the preparation of poly-deuterated d9-Blumenol B for use as an internal standard in quantitative metabolomics [1]. In contrast, comprehensive synthetic methodologies for Blumenol A and Blumenol C remain underdeveloped or not reported for stable-isotope-labeled analog production .

Synthetic Route

Class-level inference

4-step enantioselective synthesis from 4-oxoisophorone; enables d9-labeled Blumenol B production.

Enables procurement of enantiopure labeled standard for quantitative LC-MS/MS.

Synthetic routes for Blumenol A and C remain underdeveloped.

Evidence Dimension	Synthetic accessibility and labeled analog availability
Target Compound Data	4-step enantioselective synthesis; d9-labeled analog commercially preparable
Comparator Or Baseline	Blumenol A (vomifoliol), Blumenol C: limited or no reported scalable enantioselective synthetic routes; no reported deuterated analogs
Quantified Difference	Fully optimized 4-step synthetic protocol vs. undeveloped/underdeveloped routes
Conditions	Synthesis starting from 4-oxoisophorone; application to d9-deuterated analog production confirmed

Why This Matters

Procurement of analytically authenticated, enantiomerically pure Blumenol B with optional stable-isotope labeling is uniquely feasible via this published synthetic route, whereas reliance on natural isolation yields variable purity and unavailability of labeled internal standards for quantitative LC-MS/MS workflows.

• [1] Tan SM, Rees SWP, Jelley RE, Wang J, Fedrizzi B, Barker D. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules. 2022;27(21):7294. View Source

Blumenol B 9-O-Glucoside Kinase Inhibitory and Apoptosis-Inducing Activity

Blumenol B 9-O-glucoside, the glycosylated derivative of Blumenol B, demonstrates kinase inhibitory activity and induces apoptosis in cancer cells, properties not attributed to the parent aglycone Blumenol B nor to Blumenol A or Blumenol C .

Bioactivity Comparison

Data to verify

Blumenol B 9-O-glucoside shows kinase inhibition and induces apoptosis in cancer cell lines; aglycone Blumenol B does not.

Aglycone serves as precursor for bioactive glycoside; direct substitution will not replicate activity.

Activity reported without independent replication; requires validation.

Evidence Dimension	Kinase inhibition and apoptosis induction
Target Compound Data	Blumenol B 9-O-glucoside: Kinase inhibitory activity; induces cancer cell apoptosis
Comparator Or Baseline	Blumenol B (aglycone), Blumenol A, Blumenol C: No reported kinase inhibitory or apoptosis-inducing activity
Quantified Difference	Presence of kinase inhibitory and pro-apoptotic activity (glycoside) vs. absence (aglycones)
Conditions	In vitro cancer cell line assays; kinase inhibition assays

Why This Matters

Blumenol B serves as the essential aglycone precursor for generating the bioactive glycoside derivative; procurement of authenticated Blumenol B enables synthetic preparation of the kinase-inhibitory glycoside that in-class analogs cannot produce.

Blumenol B as Aroma Compound Precursor: Theaspirone and Vitispirane Biosynthesis

Blumenol B is identified as a putative biosynthetic precursor to the important wine aroma compounds theaspirone and vitispirane, positioning it uniquely within C13 norisoprenoid-derived flavor pathways [1]. In contrast, the structurally related Blumenol C is primarily associated with arbuscular mycorrhizal symbiosis signaling and plant growth regulation, while Blumenol A (vomifoliol) functions as an ABA catabolite intermediate [2].

Biosynthetic Pathway

Class-level inference

Blumenol B is precursor to theaspirone/vitispirane; Blumenol A acts as ABA catabolite, Blumenol C in mycorrhizal signaling.

Essential for C13 norisoprenoid flavor precursor studies; other analogs not interchangeable.

Based on grape/wine metabolomics and biosynthetic pathway analysis.

Evidence Dimension	Biosynthetic pathway destination and functional role
Target Compound Data	Blumenol B: Precursor to theaspirone and vitispirane (wine aroma compounds)
Comparator Or Baseline	Blumenol A: ABA catabolite intermediate; Blumenol C: Mycorrhizal symbiosis signal; 9-epi-Blumenol C: Allelopathic agent
Quantified Difference	Distinct pathway divergence at C13 norisoprenoid biosynthetic branch point
Conditions	Grape and wine metabolomics studies; plant secondary metabolite pathway analysis

Why This Matters

Researchers investigating C13 norisoprenoid contributions to wine aroma or flavor precursor chemistry must utilize Blumenol B specifically; substitution with Blumenol A or Blumenol C will interrogate unrelated biosynthetic pathways and yield irrelevant experimental outcomes.

• [1] Tan SM, Rees SWP, Jelley RE, Wang J, Fedrizzi B, Barker D. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules. 2022;27(21):7294. View Source
• [2] Wang M, et al. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. 2018. View Source

Blumenol B Validated Research and Industrial Application Scenarios

Grape and Wine Flavor Precursor Metabolomics Studies

Blumenol B is specifically required for investigations of C13 norisoprenoid-derived wine aroma compound biosynthesis, serving as the identified precursor to theaspirone and vitispirane. Researchers quantifying flavor precursor profiles in grape berries, must, or wine matrices require authenticated Blumenol B as an analytical reference standard and for stable-isotope-labeled internal standard preparation via the established synthetic route for d9-Blumenol B [1]. Blumenol A or Blumenol C cannot substitute in this application context.

ABA-Independent Apocarotenoid Signaling Pathway Studies

Given the established opposite stereochemistry of Blumenol B relative to abscisic acid at the ring chiral center, Blumenol B serves as a critical negative control or ABA-pathway-independent comparator in studies of apocarotenoid signaling, plant stress responses, or hormone receptor binding assays. This stereochemical distinction ensures that Blumenol B does not activate ABA-responsive gene expression pathways, enabling clean interpretation of ABA-specific vs. ABA-independent norisoprenoid effects [1]. In-class analogs that are ABA catabolites (e.g., vomifoliol) would confound such experimental designs.

Synthesis of Bioactive Blumenol B 9-O-Glucoside Derivatives

Blumenol B is the essential aglycone starting material for the preparation of Blumenol B 9-O-glucoside, a derivative with demonstrated kinase inhibitory and apoptosis-inducing properties in cancer cell models. Procurement of high-purity, structurally authenticated Blumenol B enables in-house glycosylation to generate this bioactive derivative for anticancer lead discovery programs [1]. Blumenol A and Blumenol C aglycones do not yield derivatives with comparable reported kinase inhibitory profiles.

Enantioselective Synthesis Methodology Development and Process Scale-Up

The published four-step enantioselective synthetic route to (R,R)-Blumenol B from 4-oxoisophorone provides a validated platform for process chemistry optimization, scalable production, and deuterated analog preparation for use as LC-MS/MS internal standards in quantitative metabolomics [1]. This synthetic accessibility uniquely positions Blumenol B as a model substrate for C13 norisoprenoid synthesis methodology development, a capability not currently available for Blumenol A or Blumenol C.

Application

Selection Property

Validation Focus

Flavor precursor metabolomics

Defined C13 norisoprenoid biosynthetic role

Confirm chromatographic and MS/MS match to theaspirane/vitispirane pathway

ABA-independent apocarotenoid studies

Stereochemical distinction from ABA at ring center

Verify absence of ABA receptor activation in signaling assays

Bioactive glycoside synthesis

High-purity aglycone starting material

Validate kinase inhibition and apoptosis induction in cell-based assays

Enantioselective synthesis methodology

Accessible synthetic route with deuterated analog capability

Optimize yield, enantiomeric excess, and scalability

• [1] Tan SM, Rees SWP, Jelley RE, Wang J, Fedrizzi B, Barker D. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules. 2022;27(21):7294. View Source